Cas no 2248292-65-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate
• CAS No: 2248292-65-9
• MF: C₁₄H₁₁N₃O₆S
• MW: 349.318641901016
• CID: 6051187
• PubChem ID: 165728018
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248292-65-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate
• EN300-6516539

• Inchi： 1S/C14H11N3O6S/c1-15-24(21,22)8-6-11(16-7-8)14(20)23-17-12(18)9-4-2-3-5-10(9)13(17)19/h2-7,15-16H,1H3
• InChI Key： XLERAUJCJWFUTN-UHFFFAOYSA-N
• SMILES： S(C1=CNC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=C1)(NC)(=O)=O

Computed Properties

• Exact Mass: 349.03685625g/mol
• Monoisotopic Mass: 349.03685625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 134Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate

Compound CAS No 2248292-65-9: 1,3-Dioxo-2,3-dihydro-1H-Isoindol-2-Yl 4-(Methylsulfamoyl)-1H-Pyrrole-2-Carboxylate

The compound with CAS number 2248292-65-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(methylsulfamoyl)-1H-pyrrole-2-carboxylate, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and material science.

The molecular structure of this compound is characterized by a fused bicyclic system comprising an isoindole moiety and a pyrrole ring. The isoindole component contributes to the molecule's rigidity and aromaticity, while the pyrrole ring introduces flexibility and potential for hydrogen bonding interactions. The presence of a methylsulfamoyl group further enhances the compound's functional versatility, making it a valuable candidate for exploring novel chemical reactions and biological activities.

Recent studies have focused on the synthesis and characterization of this compound using advanced techniques such as microwave-assisted synthesis and high-resolution mass spectrometry. These methods have enabled researchers to achieve higher yields and better purity levels, facilitating further investigations into its properties. The compound's stability under various conditions has been thoroughly examined, revealing its suitability for use in both aqueous and organic solvents.

In terms of pharmacological applications, this compound has shown potential as a drug carrier due to its ability to form stable complexes with hydrophobic drugs. Its amphiphilic nature allows it to self-assemble into nanoparticles, which can enhance drug solubility and bioavailability. Preclinical studies have demonstrated that these nanoparticles exhibit excellent biocompatibility and minimal cytotoxicity, making them promising candidates for targeted drug delivery systems.

Beyond pharmacology, the compound has also been explored for its role in material science. Its ability to form supramolecular assemblies has led to its use in the development of stimuli-responsive materials. These materials can undergo structural changes in response to external stimuli such as temperature or pH, opening new avenues for applications in sensors and actuators.

Recent advancements in computational chemistry have further elucidated the electronic properties of this compound. Quantum mechanical calculations have revealed that the molecule exhibits significant electron-withdrawing effects due to the sulfamoyl group, which can influence its reactivity in various chemical transformations. This understanding has paved the way for designing more efficient synthetic pathways tailored to specific applications.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This attribute aligns with growing demands for sustainable chemical solutions in industry and medicine.

In conclusion, the compound with CAS number 2248292-65-9, namely 1,3-dioxo- ̃ ̃ ̃ ̃ ̃ ̃ dihydro -1H-Isoindol - -yl -carboxylate, represents a multifaceted molecule with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, position it as a key player in future innovations within chemistry and related fields.